molecular formula C9H7FN2O B8638646 7-fluoro-2-methyl-2H-indazole-4-carbaldehyde

7-fluoro-2-methyl-2H-indazole-4-carbaldehyde

Cat. No. B8638646
M. Wt: 178.16 g/mol
InChI Key: JVTQANIPELEWKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-fluoro-2-methyl-2H-indazole-4-carbaldehyde is a useful research compound. Its molecular formula is C9H7FN2O and its molecular weight is 178.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-fluoro-2-methyl-2H-indazole-4-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-fluoro-2-methyl-2H-indazole-4-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-fluoro-2-methyl-2H-indazole-4-carbaldehyde

Molecular Formula

C9H7FN2O

Molecular Weight

178.16 g/mol

IUPAC Name

7-fluoro-2-methylindazole-4-carbaldehyde

InChI

InChI=1S/C9H7FN2O/c1-12-4-7-6(5-13)2-3-8(10)9(7)11-12/h2-5H,1H3

InChI Key

JVTQANIPELEWKF-UHFFFAOYSA-N

Canonical SMILES

CN1C=C2C(=CC=C(C2=N1)F)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of dimethyl sulfoxide (4.30 mL, 60.5 mmol) in dichloromethane (50 mL) was added oxalyl chloride (2.65 mL, 30.3 mmol) at −78° C., and the mixture was stirred for 30 min. To the reaction mixture was added a solution of (7-fluoro-2-methyl-2H-indazol-4-yl)methanol (1.82 g, 10.1 mmol) in dichloromethane (51 mL), and the mixture was stirred for 2 hr. To the reaction mixture was added triethylamine (12.8 mL, 91.0 mmol) at −78° C., and the mixture was stirred for 1 hr. The reaction mixture was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/hexane=1/3) to give the title compound (1.60 g, yield 89%).
Quantity
4.3 mL
Type
reactant
Reaction Step One
Quantity
2.65 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
1.82 g
Type
reactant
Reaction Step Two
Quantity
51 mL
Type
solvent
Reaction Step Two
Quantity
12.8 mL
Type
reactant
Reaction Step Three
Yield
89%

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